2-(3-Carbamoyl-4-chlorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carbamoyl-4-chlorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H9ClFNO3/c15-10-5-4-7(6-9(10)13(17)18)8-2-1-3-11(16)12(8)14(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key: UERAOZCUCJPJKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)N
• Molecular Formula: C14H9ClFNO3
• DSSTOX Substance ID: DTXSID40691592
• Molecular Weight: 293.68 g/mol
• CAS RN: 1262010-47-8

Description

2-(3-Carbamoyl-4-chlorophenyl)-6-fluorobenzoic acid (also known as 2-FCBA) is an organic compound that is widely used in various scientific research applications. It is a derivative of benzoic acid, and is characterized by its high boiling point, low melting point, and low volatility. The compound is soluble in most organic solvents and has a wide range of uses in biochemistry, pharmacology, and analytical chemistry.

Scientific Research Applications

2-FCBA is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, including drugs and other pharmaceuticals. It is also used as a catalyst in the synthesis of other organic compounds, and as a solvent in various chromatographic techniques. In addition, 2-FCBA is used in the synthesis of polymers, and as a reagent in the synthesis of dyes and pigments.

Mechanism of Action

2-FCBA is a weak acid, and its mechanism of action is based on its ability to donate protons to other molecules. When it reacts with a base, it forms a salt, which can then be used to catalyze a variety of reactions. For example, the reaction of 2-FCBA with an amine can result in the formation of an amide, which can then be used to synthesize other compounds.
Biochemical and Physiological Effects
2-FCBA has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been found to have a mild analgesic effect, and to reduce inflammation in animal models. In addition, it has been found to have anti-fungal, anti-bacterial, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-FCBA has several advantages for use in laboratory experiments. It is relatively inexpensive, and is available in high purity. In addition, it is stable and can be stored for long periods of time without significant degradation. However, it can be toxic if inhaled or ingested, and should be handled with care in the laboratory.

Future Directions

In the future, 2-FCBA may be used in a variety of new applications. For example, it has potential for use in the synthesis of drugs to treat a variety of diseases. In addition, it may be used as a reagent in the synthesis of a variety of organic compounds, including dyes and pigments. Finally, it may be used in the synthesis of polymers, and as a catalyst in the synthesis of other organic compounds.

Synthesis Methods

2-FCBA can be synthesized by several methods, including the reaction of 4-chlorobenzoic acid with urea in the presence of an acid catalyst. This reaction produces 2-FCBA in 95% purity. Other methods of synthesis include the reaction of 4-chlorobenzoic acid with a mixture of ammonium chloride and hydrochloric acid, and the reaction of 4-chlorobenzoic acid with a mixture of ammonium hydroxide and hydrochloric acid.